Cas no 56309-56-9 (2-isopropylphenyl isocyanate)
2-Isopropylphenyl isocyanate is a versatile organic compound primarily used as an intermediate in the synthesis of ureas, carbamates, and other isocyanate-derived products. Its reactive isocyanate group enables efficient incorporation into polymers, agrochemicals, and pharmaceuticals, offering precise functionalization. The isopropyl substituent enhances steric and electronic properties, influencing reactivity and stability in targeted applications. This compound is particularly valued for its role in producing high-performance coatings, adhesives, and specialty chemicals, where controlled reactivity and structural specificity are critical. Proper handling is essential due to its moisture sensitivity and potential health hazards. Suitable for industrial and research use under controlled conditions.
2-isopropylphenyl isocyanate structure
Product Name:2-isopropylphenyl isocyanate
CAS No:56309-56-9
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00013850
CID:56928
PubChem ID:91797
Update Time:2025-06-09
2-isopropylphenyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-isopropylphenyl isocyanate
- 2-Isocyanatocumene
- 1-isocyanato-2-propan-2-ylbenzene
- 1-Isocyanato-2-isopropylbenzene
- o-Cumenyl isocyanate
- A830993
- NS00033497
- AS-75575
- 1-isocyanato-2-propan-2-yl-benzene
- D95008
- FT-0612697
- 1-Isocyanato-2-isopropyl-benzene
- EN300-111037
- 1-Isocyanato-2-(Propan-2-Yl)Benzene
- 2-Isopropylphenyl Isocyante
- MFCD00013850
- Benzene, 1-isocyanato-2-(1-methylethyl)-
- 2-Isopropylphenyl isocyanate, 95%
- SY317582
- AKOS005169889
- 2-ISOPROPYLPHENYLISOCYANATE
- 1-Isocyanato-2-(1-methylethyl)benzene
- o-Isopropylphenyl isocyanate
- DTXSID30204852
- UNII-6EY4ZM4AEZ
- SCHEMBL462794
- 56309-56-9
- isopropylphenyl isocyanate
- EINECS 260-105-4
- 6EY4ZM4AEZ
- DTXCID60127343
- DB-021251
-
- MDL： MFCD00013850
- Inchi： 1S/C10H11NO/c1-8(2)9-5-3-4-6-10(9)11-7-12/h3-6,8H,1-2H3
- InChI Key： MWBSQVPLYJZPTG-UHFFFAOYSA-N
- SMILES： O=C=NC1C=CC=CC=1C(C)C
- BRN： 3588928
Computed Properties
- Exact Mass: 161.08400
- Monoisotopic Mass: 161.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.4A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
Experimental Properties
- Color/Form: Not available
- Density: 1.019
- Boiling Point: 66-67 ºC (5 mmHg)
- Flash Point: 190 ºF
- Refractive Index: 1.524
- Water Partition Coefficient: Insoluble in water.
- PSA: 29.43000
- LogP: 2.77730
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
- Solubility: Not available
- Sensitiveness: Moisture Sensitive
2-isopropylphenyl isocyanate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN 2206 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： R20/21/22;R36/37/38
- Safety Instruction： S23-S26-S36
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- Packing Group：III
- Hazard Level：6.1
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：III
- Safety Term：6.1
- HazardClass：6.1
- PackingGroup：III
2-isopropylphenyl isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-isopropylphenyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I874980-100mg |
2-Isopropylphenyl Isocyanate |
56309-56-9 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I874980-500mg |
2-Isopropylphenyl Isocyanate |
56309-56-9 | 500mg |
$ 115.00 | 2022-06-04 | ||
| TRC | I874980-1g |
2-Isopropylphenyl Isocyanate |
56309-56-9 | 1g |
$ 160.00 | 2022-06-04 | ||
| Fluorochem | 151300-1g |
2-iso-Propylphenyl isocyanate |
56309-56-9 | 95% | 1g |
￡19.00 | 2022-02-28 | |
| Fluorochem | 151300-5g |
2-iso-Propylphenyl isocyanate |
56309-56-9 | 95% | 5g |
￡52.00 | 2022-02-28 | |
| Fluorochem | 151300-25g |
2-iso-Propylphenyl isocyanate |
56309-56-9 | 95% | 25g |
￡197.00 | 2022-02-28 | |
| Fluorochem | 151300-100g |
2-iso-Propylphenyl isocyanate |
56309-56-9 | 95% | 100g |
￡652.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 128335-10g |
2-isopropylphenyl isocyanate |
56309-56-9 | 97% | 10g |
4567.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 128335-1g |
2-isopropylphenyl isocyanate |
56309-56-9 | 97% | 1g |
697.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UA662-200mg |
2-isopropylphenyl isocyanate |
56309-56-9 | 97+% | 200mg |
59.0CNY | 2021-07-16 |
2-isopropylphenyl isocyanate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
56309-56-9 (2-isopropylphenyl isocyanate) Related Products
- 28178-42-9(2,6-Diisopropylphenyl isocyanate)
- 2162-73-4(Benzene,2,4-diisocyanato-1,3,5-tris(1-methylethyl)-)
- 109310-54-5(Benzene,2-isocyanato-4-methyl-1-(1-methylethyl)-)
- 102561-43-3(2-isopropyl-6-methylphenyl isocyanate)
- 102561-41-1(Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)-)
- 28886-07-9(Benzene,1,1'-(phenylmethylene)bis[2,4-diisocyanato-5-methyl-)
- 104376-62-7(Benzene, 2,4-diisocyanato-1,3,5-tris(1-methylethyl)-, reaction products with 2-isocyanato-1,3-bis(1-methylethyl)benzene)
- 94594-36-2(Benzene, 1-(1,1-dimethylethyl)-2,4-diisocyanato-3,5-dimethyl-)
- 13680-30-3(2-tert-butyl-6-methylphenyl isocyanate)
- 103837-26-9(Benzene, 2,4-diisocyanato-1,3,5-tris(1-methylethyl)-, polymer with 2-isocyanato-1,3-bis(1-methylethyl)benzene)
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